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Compound of Interest

Compound Name: Silver(I) fluoride

Cat. No.: B8816498 Get Quote

This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with Silver(I) fluoride (AgF). Adherence to these protocols is vital due to

the compound's corrosive and toxic nature.

Silver(I) fluoride is a hazardous chemical that can cause severe skin burns, serious eye

damage, and respiratory irritation.[1][2][3] It is imperative to use proper personal protective

equipment (PPE) and follow strict safety procedures to minimize exposure risks.

Hazard Summary & Quantitative Data
Silver(I) fluoride poses significant health risks upon contact. It is classified as causing severe

skin corrosion/irritation (Category 1B) and serious eye damage (Category 1).[1][4] The

compound is also very toxic to aquatic life with long-lasting effects.[1]

Exposure Limits:
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Agency Component Limit Type Value

ACGIH Silver (as Ag) TWA 0.01 mg/m³

ACGIH Fluoride (as F) TWA 2.5 mg/m³

NIOSH Silver (as Ag) IDLH 10 mg/m³

NIOSH Fluoride (as F) TWA 2.5 mg/m³

OSHA Silver (as Ag) Final PEL 0.01 mg/m³

OSHA Fluoride (as F) Final PEL 2.5 mg/m³

Source:[5]

Physical and Chemical Properties:

Property Value

Appearance Brown/Yellow to gray solid powder[1][6]

Molecular Formula AgF[4]

Molecular Weight 126.87 g/mol [3][4]

Melting Point 435 °C / 815 °F[1]

Boiling Point 1150 °C / 2102 °F[1]

Solubility Water soluble[7]

Operational Plan: Safe Handling and Storage
Engineering Controls:

Ventilation: Always handle Silver(I) fluoride in a well-ventilated area, preferably within a

chemical fume hood to keep airborne concentrations low.[1][5]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[5][8]
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Procedural Guidance for Handling:

Avoid Contact: Do not get the substance in your eyes, on your skin, or on your clothing.[1]

Dust Prevention: Minimize dust generation and accumulation during handling.[5]

Personal Hygiene: Wash your face, hands, and any exposed skin thoroughly after handling.

[1] Do not eat, drink, or smoke in the work area.[9]

Inert Atmosphere: For certain applications, handling under an inert atmosphere may be

required.[9]

Storage Protocols:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][10]

Light and Moisture: Store protected from direct sunlight and moisture.[1][5] Silver(I) fluoride
is light-sensitive and hygroscopic.[11]

Location: Store in a designated corrosives area.[1][5]

Incompatibilities: Keep away from strong acids, strong bases, strong oxidizing agents, and

combustible materials.[5][9]

Personal Protective Equipment (PPE)
A comprehensive PPE program must be implemented when handling Silver(I) fluoride.

Eye and Face Protection: Wear appropriate chemical safety goggles or a face shield.[5] Eye

protection must comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[1][5]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[5] Neoprene gloves

are recommended.[12]

Clothing: Wear appropriate protective clothing, such as a flame-resistant or acid-resistant

lab coat, to minimize skin contact.[5][12] Contaminated clothing should be removed
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immediately and washed before reuse.[1][11]

Respiratory Protection: If dust is generated or exposure limits are exceeded, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1][11] A respiratory

protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements

must be followed.[5]

Emergency and Disposal Plan
First Aid Measures:

Immediate medical attention is required for all exposure routes.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes, also

under the eyelids.[1][5] Remove contact lenses if present and easy to do.[1] Seek immediate

medical attention.[1]

Skin Contact: Immediately take off all contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes.[1][5] Dermal burns may be treated with

calcium gluconate gel.[1][4] Call a physician immediately.[1]

Inhalation: Remove the victim to fresh air.[5] If breathing is difficult, give oxygen.[5] If the

victim is not breathing, give artificial respiration, but do not use the mouth-to-mouth method.

[1] Call a poison control center or doctor immediately.[1]

Ingestion: If the victim is conscious and alert, rinse their mouth and have them drink 2-4

cupfuls of milk or water.[5] Do NOT induce vomiting.[1] Never give anything by mouth to an

unconscious person.[5] Seek immediate medical attention.[5]

Spill Response Protocol:

Evacuate: Evacuate personnel from the immediate spill area and ensure adequate

ventilation.[3]

Protect Yourself: Put on the appropriate personal protective equipment as outlined in the

PPE section.[5]

Containment: Prevent the spill from entering drains or waterways.[1][4]
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Cleanup:

For solid spills, carefully sweep up the material and place it into a suitable, labeled

container for disposal.[1][5] Avoid generating dust.[1]

Use an inert absorbent material like sand or vermiculite for cleanup; do not use

combustible materials.[13]

Decontaminate: Clean the affected area thoroughly.[11]

Disposal: Dispose of the collected waste in an approved waste disposal plant.[1][11]

Waste Disposal:

Dispose of Silver(I) fluoride waste and contaminated materials in accordance with all local,

regional, and national regulations.[11]

Waste materials should be placed in sealed containers and properly labeled.[11] Do not mix

with other waste.[11]

Logical Workflow for Silver(I) Fluoride Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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